Cas no 13472-84-9 (3-chloro-2-methoxy-pyridine)

• Product Name: 3-chloro-2-methoxy-pyridine
• CAS No: 13472-84-9
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD03095227
• CID: 87005
• PubChem ID: 13295749
• Update Time: 2025-10-31

3-chloro-2-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methoxypyridine
• 2-Methoxy-3-Chloropyridine
• 3-Chloro-2-methoxy-pyridine
• 3-Chloro-2-methoxypyridine 98%
• Pyridine, 3-chloro-2-methoxy-
• A806834
• CS-W003028
• MSICGKUDCSUMJZ-UHFFFAOYSA-N
• AB13603
• A2872
• AKOS006344681
• J-512198
• FT-0650029
• EN300-132547
• 13472-84-9
• MFCD03095227
• C2565
• SCHEMBL1690288
• DS-1879
• SY022136
• 3-chloranyl-2-methoxy-pyridine
• PS-6081
• DTXSID60535409
• AM86550
• AC-33375
• DB-025095
• 681-144-7
• DTXCID50486198
• 3-chloro-2-methoxy-pyridine

• MDL： MFCD03095227
• Inchi： 1S/C6H6ClNO/c1-9-6-5(7)3-2-4-8-6/h2-4H,1H3
• InChI Key： MSICGKUDCSUMJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1OC

Computed Properties

• Exact Mass: 143.01400
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 53°C/3mmHg(lit.)
• Flash Point: 57.3±21.8 ºC,
• Refractive Index: 1.5340-1.5380
• Solubility: Slightly soluble (4.9 g/l) (25 º C),
• PSA: 22.12000
• LogP: 1.74360
• Solubility: Unable or difficult to mix

3-chloro-2-methoxy-pyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-2-methoxy-pyridine

3-Chloro-2-methoxy-pyridine (CAS No. 13472-84-9): A Versatile Intermediate in Modern Organic Synthesis

3-Chloro-2-methoxy-pyridine (CAS No. 13472-84-9) is a highly valuable heterocyclic compound widely used in pharmaceutical, agrochemical, and material science industries. Its unique molecular structure, featuring a chloro substituent at the 3-position and a methoxy group at the 2-position of the pyridine ring, makes it a versatile building block for synthesizing complex molecules. The compound’s CAS number 13472-84-9 is frequently searched in chemical databases, reflecting its importance in research and industrial applications.

In recent years, the demand for 3-chloro-2-methoxy-pyridine has surged due to its role in developing API intermediates (Active Pharmaceutical Ingredients) and crop protection agents. Researchers and manufacturers often inquire about its synthesis methods, purity standards, and supply chain stability, highlighting its critical position in the fine chemicals market. The compound’s thermal stability and reactivity under various conditions are also key topics in academic forums and patent literature.

One of the most discussed applications of CAS 13472-84-9 is its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. The chloro group’s selective reactivity enables precise functionalization, while the methoxy group enhances solubility and bioavailability in target molecules. This dual functionality aligns with the growing trend toward green chemistry, as it reduces the need for toxic reagents in downstream processes.

From an SEO perspective, common search queries include "3-chloro-2-methoxy-pyridine supplier", "CAS 13472-84-9 price trends", and "pyridine derivatives in medicinal chemistry". Addressing these queries, this article emphasizes the compound’s scalable production and regulatory compliance (e.g., REACH, FDA guidelines), which are critical for buyers and researchers alike. Analytical techniques like HPLC and GC-MS are often employed to ensure its >98% purity, a benchmark for high-grade intermediates.

Beyond pharmaceuticals, 3-chloro-2-methoxy-pyridine is gaining traction in electronic materials, particularly in the synthesis of OLED precursors. Its electron-deficient pyridine core facilitates charge transport, making it a candidate for organic semiconductors. This intersection of chemistry and materials science underscores its multidisciplinary relevance, a point frequently raised in research grant proposals and industry whitepapers.

In summary, 3-chloro-2-methoxy-pyridine (CAS 13472-84-9) exemplifies the synergy between structural specificity and broad applicability. Its role in cutting-edge fields like precision medicine and sustainable agriculture ensures continued interest, while advancements in catalytic synthesis promise cost-effective production. For stakeholders, staying updated on its market dynamics and technological innovations is essential to leveraging its full potential.